Cas no 1361685-61-1 (5-(2,6-Dichlorophenyl)-2-fluoropyridine-3-acetic acid)

• Product Name: 5-(2,6-Dichlorophenyl)-2-fluoropyridine-3-acetic acid
• CAS No: 1361685-61-1
• MF: C₁₃H₈Cl₂FNO₂
• MW: 300.112524986267
• CID: 4921924
• Update Time: 2025-06-11

5-(2,6-Dichlorophenyl)-2-fluoropyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2,6-Dichlorophenyl)-2-fluoropyridine-3-acetic acid

• Inchi： 1S/C13H8Cl2FNO2/c14-9-2-1-3-10(15)12(9)8-4-7(5-11(18)19)13(16)17-6-8/h1-4,6H,5H2,(H,18,19)
• InChI Key： QLWUEVXUQKYCJU-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C=NC(=C(CC(=O)O)C=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 322
• XLogP3: 3.6
• Topological Polar Surface Area: 50.2

Additional information on 5-(2,6-Dichlorophenyl)-2-fluoropyridine-3-acetic acid

Introduction to 5-(2,6-Dichlorophenyl)-2-fluoropyridine-3-acetic Acid (CAS No. 1361685-61-1)

5-(2,6-Dichlorophenyl)-2-fluoropyridine-3-acetic acid is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by its CAS number 1361685-61-1, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this compound incorporates both 2,6-dichlorophenyl and fluoropyridine moieties, which contribute to its distinct chemical behavior and reactivity.

The presence of the 2,6-dichlorophenyl group in the molecular framework enhances the lipophilicity and metabolic stability of the compound, making it a promising candidate for drug design. This feature is particularly valuable in medicinal chemistry, where optimizing pharmacokinetic profiles is essential for achieving effective therapeutic outcomes. Additionally, the fluoropyridine component introduces a fluorine atom, which is known to modulate the biological activity of molecules by influencing their binding affinity and metabolic pathways.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various biological pathways. 5-(2,6-Dichlorophenyl)-2-fluoropyridine-3-acetic acid has emerged as a key intermediate in synthesizing such inhibitors. Its structural motifs are particularly relevant in the design of molecules that interact with enzymes and receptors involved in inflammatory and oncological processes. The compound’s ability to modulate these interactions makes it a valuable tool for researchers exploring novel therapeutic strategies.

The synthesis of 5-(2,6-Dichlorophenyl)-2-fluoropyridine-3-acetic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions have been instrumental in constructing the complex molecular architecture of this compound.

One of the most compelling aspects of 5-(2,6-Dichlorophenyl)-2-fluoropyridine-3-acetic acid is its potential role in addressing unmet medical needs. Current research indicates that this compound exhibits inhibitory activity against several enzymes implicated in diseases such as cancer and autoimmune disorders. For instance, studies have demonstrated its efficacy in disrupting signaling pathways that drive tumor growth and progression. These findings underscore the importance of continued investigation into its pharmacological properties.

The integration of computational chemistry and high-throughput screening has accelerated the discovery process for compounds like 5-(2,6-Dichlorophenyl)-2-fluoropyridine-3-acetic acid. By leveraging computational models to predict binding affinities and metabolic stability, researchers can rapidly identify promising candidates for further validation. This approach not only saves time but also reduces the reliance on empirical trial-and-error methods, making drug development more efficient and cost-effective.

In conclusion, 5-(2,6-Dichlorophenyl)-2-fluoropyridine-3-acetic acid represents a significant advancement in pharmaceutical chemistry. Its unique structural features and biological activities position it as a valuable asset in the quest for novel therapeutic agents. As research progresses, it is expected that this compound will continue to play a pivotal role in addressing some of the most challenging medical conditions facing society today.